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Compound of Interest

Compound Name: 4-Bromo-2,2-diphenylbutyric acid

Cat. No.: B022290 Get Quote

This technical guide provides a comprehensive overview of 4-Bromo-2,2-diphenylbutyric
acid, a key intermediate in organic synthesis, particularly for pharmaceutical applications. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Core Molecular Information
4-Bromo-2,2-diphenylbutyric acid is an organohalogen and a carboxylic acid derivative.[1] At

room temperature, it typically appears as a white to off-white or beige crystalline solid.[1][2][3] It

is sparingly soluble in water but shows solubility in organic solvents like chloroform and

methanol.[1][4]

Physicochemical and Pharmacokinetic Data
The following table summarizes the key quantitative data for 4-Bromo-2,2-diphenylbutyric
acid.
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Property Value Source

Molecular Formula C₁₆H₁₅BrO₂ [1][2][5][6][7][8]

Molecular Weight 319.19 g/mol [1][3][5][8]

CAS Number 37742-98-6 [1][2][5]

Melting Point 127-131 °C (decomposes) [3][4]

Boiling Point (Predicted) 365.8 ± 21.0 °C [4]

Density (Predicted) 1.406 ± 0.06 g/cm³ [4]

pKa (Predicted) 4.28 ± 0.10 [1][4]

LogP 2.7 - 4.1 [4][7]

Appearance
Beige to white crystalline

powder
[1][2][3]

Solubility

Slightly soluble in common

organic solvents, practically

insoluble in water. Soluble in

Chloroform and Methanol.

[1][4]

Storage Conditions
Refrigerator (2-8°C), cool and

dry place.
[2][4]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of 4-Bromo-2,2-diphenylbutyric acid
are crucial for its application in research and development.

Synthesis of 4-Bromo-2,2-diphenylbutyric Acid
One common laboratory-scale synthesis involves the radical bromination of 2,2-diphenylbutyric

acid.[1]

Protocol:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 2,2-diphenylbutyric acid in a suitable inert solvent (e.g., carbon tetrachloride).

Addition of Reagents: Add N-bromosuccinimide (NBS) as the brominating agent and a

radical initiator, such as benzoyl peroxide.

Reaction Conditions: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or

argon). The reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter off the

succinimide byproduct.

Purification: The crude product is then purified, typically by recrystallization from a suitable

solvent or by column chromatography on silica gel to yield pure 4-Bromo-2,2-
diphenylbutyric acid.[1]

High-Performance Liquid Chromatography (HPLC)
Analysis
An established method for the analysis of 4-Bromo-2,2-diphenylbutyric acid utilizes reverse-

phase HPLC.[7]

Protocol:

Column: Newcrom R1 reverse-phase column.[7]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass

spectrometry (MS) compatible applications, phosphoric acid should be replaced with formic

acid.[7]

Detection: UV detection at a suitable wavelength.

Application: This method is scalable and can be used for preparative separation to isolate

impurities and is also suitable for pharmacokinetic studies.[7]

Role in Pharmaceutical Research and Development
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4-Bromo-2,2-diphenylbutyric acid serves as a versatile building block in the synthesis of

more complex molecules with potential therapeutic applications.

It is a known intermediate in the development of GABA (gamma-aminobutyric acid) analogs

and anticonvulsant drugs.[1] Furthermore, it is identified as "Loperamide Impurity 12," making it

an essential reference standard for the quality control of this pharmaceutical ingredient.[3]

Research has also explored derivatives of this compound for their potential anti-inflammatory,

antimicrobial, and anticancer activities.[3]

Visualizing Synthesis and Application
The following diagrams illustrate the synthesis workflow and the role of 4-Bromo-2,2-
diphenylbutyric acid in the drug discovery process.
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Caption: Synthesis workflow for 4-Bromo-2,2-diphenylbutyric acid.
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Caption: Role of 4-Bromo-2,2-diphenylbutyric acid in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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